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Compound of Interest

Compound Name: NXPZ-2

cat. No.: 812407972

For researchers and drug development professionals, the proper handling and disposal of
investigational compounds like NXPZ-2 are critical for maintaining laboratory safety and
environmental compliance. While a specific Safety Data Sheet (SDS) with detailed disposal
instructions for NXPZ-2 is not publicly available, this guide provides essential information on its
characteristics and outlines best-practice procedures for its safe disposal based on general
laboratory standards for chemical waste.

NXPZ-2 is an orally active, small-molecule inhibitor of the Keap1-Nrf2 protein-protein
interaction, investigated for its potential therapeutic effects in conditions like Alzheimer's
disease.[1][2][3] It is supplied as a powder and is intended for research use only.[4]

Chemical and Safety Data

A summary of the key quantitative data for NXPZ-2 is presented below. This information is
crucial for a comprehensive understanding of its properties for safe handling.
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Property Value

2-((N-(4-((4-amino-N-(2-amino-2-
Chemical Name oxoethyl)phenyl)sulfonamido)naphthalen-1-

yI)-4-methoxyphenyl)sulfonamido)acetamide

CAS Number 2254492-08-3[4][5][6][71[8]
Molecular Formula C27H27N507S2[4][5][6]
Molecular Weight 597.66 g/mol [4][5][6]

Long-term: -20°C for months to years. Short-

Storage (Powder
ge ( ) term: O - 4°C for days to weeks.[4][5]

-80°C for up to 6 months; -20°C forup to 1

Storage (in DMSO) month.[1][5]

Recommended Disposal Protocol

Given that NXPZ-2 is a bioactive research chemical, all waste materials, including the pure
compound, solutions, and contaminated labware, must be treated as hazardous chemical
waste. Do not dispose of NXPZ-2 down the drain or in regular solid waste.

Personal Protective Equipment (PPE) Requirements:

Before beginning any disposal procedures, ensure the following PPE is worn:
o Safety goggles

¢ Chemical-resistant gloves

e Lab coat

Step-by-Step Disposal Procedure:

e Segregation of Waste:

o ldentify and collect all waste contaminated with NXPZ-2. This includes:
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Unused or expired NXPZ-2 powder.

Solutions containing NXPZ-2.

Empty vials or containers that held NXPZ-2.

Contaminated labware such as pipette tips, tubes, and flasks.

Contaminated PPE (e.g., gloves).

Containment of Liquid Waste:

o Collect all liquid waste containing NXPZ-2 in a designated, leak-proof, and clearly labeled
hazardous waste container.

o The container should be made of a material compatible with the solvents used (e.qg.,
DMSO, saline).

o Label the container with "Hazardous Waste," the name "NXPZ-2," and the approximate
concentration and solvent.

Containment of Solid Waste:

o Place all solid NXPZ-2 waste, including contaminated labware and PPE, into a
designated, leak-proof, and clearly labeled hazardous waste container.

o For sharp items like needles or glass pipettes, use a designated sharps container.
Decontamination of Work Surfaces:

o Thoroughly decontaminate all work surfaces and equipment that have come into contact
with NXPZ-2.

o Use a suitable laboratory decontaminant or a 70% ethanol solution, followed by a
thorough wipe-down.

Waste Pickup and Disposal:
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o Follow your institution's established procedures for the pickup and disposal of hazardous

chemical waste.

o This typically involves contacting your Environmental Health and Safety (EHS) office to

schedule a waste pickup.

o Ensure all required waste disposal forms are completed accurately.

NXPZ-2 Mechanism of Action: The Keap1-Nrf2
Signaling Pathway

NXPZ-2 functions by inhibiting the interaction between Keapl and Nrf2.[1][2][3] Under normal
conditions, Keapl targets Nrf2 for degradation. By blocking this interaction, NXPZ-2 allows Nrf2
to accumulate, translocate to the nucleus, and activate the expression of antioxidant and
cytoprotective genes. This mechanism is a key therapeutic strategy being explored for
diseases involving oxidative stress.[9][10][11][12]
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Caption: NXPZ-2 inhibits Keap1, allowing Nrf2 to promote gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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